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CAS Number: 2244721-29-5 Role: Trifunctional Electrophilic Scaffold for Kinase Inhibitor
Design[1]

Part 1: Executive Summary

3-Chloro-2-fluoro-6-iodobenzaldehyde (CAS 2244721-29-5) is a high-value tris-substituted
benzene derivative.[1][2] Its structural uniqueness lies in the dense functionalization of the
aromatic ring, featuring three distinct halogen atoms (ClI, F, I) positioned around a reactive
aldehyde core.[1] This "halogen dance" configuration allows medicinal chemists to execute
orthogonal functionalization strategies—selectively manipulating one site without disturbing the
others.[1] It is primarily utilized as a pharmacophore building block in the synthesis of MEK
inhibitors and other ATP-competitive kinase antagonists where the iodine atom facilitates biaryl
coupling and the fluorine atom enables specific hydrophobic interactions or nucleophilic
substitution.[1]

Part 2: Chemical Identity & Physical Properties

The following data establishes the baseline identity for procurement and analytical verification.
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Property Specification

CAS Number 2244721-29-5

IUPAC Name 3-Chloro-2-fluoro-6-iodobenzaldehyde
Molecular Formula C+HsCIFIO

Molecular Weight 284.45 g/mol

Appearance Pale yellow to off-white solid

Melting Point 61-63 °C

Solubility Soluble in DCM, THF, DMSO; insoluble in water
SMILES O=CC1=C(I)C=CC(CIl)=C1F

InChl Key QCASBRFHVKFMIE-UHFFFAOYSA-N

Part 3: Synthetic Pathway & Methodology

Expert Insight: The synthesis of this compound is non-trivial due to the crowding of the
aromatic ring.[1] The most robust industrial route employs Directed Ortho Lithiation (DoL),
leveraging the strong directing power of the fluorine atom and the acidity of the C3-proton
flanked by halogens.[1]

Protocol: Directed Ortho-Lithiation (DoL)

This protocol yields high regioselectivity (>95%) by exploiting the cooperative directing effects
of the fluorine and iodine substituents.[1]

Precursor: 1-Chloro-2-fluoro-4-iodobenzene Reagents: Lithium Diisopropylamide (LDA),
Dimethylformamide (DMF), THF.[1]

o Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon. Charge with anhydrous
THF and cool to -78°C.

o Deprotonation: Add LDA (1.1 equiv) dropwise.[1] The presence of the Fluorine atom at C2
and lodine at C4 acidifies the C3 proton (the position between them).[1]
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o Mechanistic Note: While Fluorine is a strong Ortho-Directing Group (ODG), the position
between F and | is thermodynamically favored for lithiation due to the inductive withdrawal
of both halogens (the "ortho-lithiation trap™).[1]

o Formylation: Stir for 1 hour at -78°C to ensure complete lithiation. Add anhydrous DMF (1.5
equiv) slowly. The lithiated species attacks the carbonyl of DMF.[1]

¢ Hydrolysis: Warm the mixture to 0°C and quench with saturated aqueous NH4Cl or dilute
HCI. This hydrolyzes the hemiaminolate intermediate to release the aldehyde.[1]

 Purification: Extract with ethyl acetate. The crude product is often purified via recrystallization
from hexanes/EtOAc or silica gel chromatography to remove trace regioisomers.[1]

Visualization: Synthesis Logic

Deprotonation
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Figure 1: The regioselective synthesis pathway relies on the cooperative directing effects of
Fluorine and lodine to install the aldehyde at the crowded C3 position (which becomes C1 in
the product numbering).

Part 4: Reactivity Profile & Strategic Applications

The value of 3-Chloro-2-fluoro-6-iodobenzaldehyde lies in its Chemoselective Reactivity
Hierarchy. It serves as a "switchboard" for building complex molecules.[1]

The Tri-Halogen Switch

Researchers can manipulate the three halogens sequentially based on their bond dissociation
energies and electronic environments.[1]

e Site A: lodine (C6) - The "Entry Point"[1]

o Reactivity: Highest.
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o Reaction: Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).[1]

o Ultility: Used to attach the main biaryl scaffold or extend the carbon skeleton.[1] The
aldehyde group ortho to the iodine can also facilitate specific palladacycle intermediates.

 Site B: Fluorine (C2) - The "Nucleophilic Trap"[1]
o Reactivity: Moderate (Activated).
o Reaction: Nucleophilic Aromatic Substitution (S_NAr).[1]

o Utility: The aldehyde at C1 is a strong electron-withdrawing group (EWG).[1] It activates
the ortho-fluorine for displacement by amines or alkoxides, allowing for the formation of
heterocycles like indazoles or quinazolines.[1]

o Site C: Chlorine (C3) - The "Silent Partner"[1]
o Reactivity: Lowest.

o Reaction: Buchwald-Hartwig amination (requires specialized ligands) or remains as a
steric blocker.[1]

o Utility: Often retained in the final drug molecule to fill hydrophobic pockets (lipophilic
efficiency) or block metabolic oxidation sites on the ring.[1]

Visualization: Reactivity Hierarchy
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Figure 2: The reactivity map demonstrates the orthogonal nature of the three halogen
substituents, enabling sequential, programmed synthesis.

Part 5: Handling & Safety Data[1]

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335).[1]

o Storage: Store under inert gas (Argon/Nitrogen) at 2—8°C. Aldehydes are prone to oxidation
to benzoic acids upon prolonged exposure to air.[1]

 Stability: Light sensitive (due to C-I bond).[1] Keep container tightly closed and protected
from light.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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